(E)-methyl 2-((1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)piperidin-4-yl)sulfonyl)acetate

• IUPAC Name: methyl 2-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]piperidin-4-yl]sulfonylacetate
• InChI: InChI=1S/C18H21NO7S/c1-24-18(21)11-27(22,23)14-6-8-19(9-7-14)17(20)5-3-13-2-4-15-16(10-13)26-12-25-15/h2-5,10,14H,6-9,11-12H2,1H3/b5-3+
• InChI Key: PGLAVKFIBYJFSU-HWKANZROSA-N
• Canonical SMILES: COC(=O)CS(=O)(=O)C1CCN(CC1)C(=O)C=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: COC(=O)CS(=O)(=O)C1CCN(CC1)C(=O)/C=C/C2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H21NO7S
• Molecular Weight: 395.4 g/mol
• CAS No.: 2097940-10-6

Description

(E)-methyl 2-((1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)piperidin-4-yl)sulfonyl)acetate is a useful research compound. Its molecular formula is C18H21NO7S and its molecular weight is 395.43. The purity is usually 95%.
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Scientific Research Applications

Polymerization Initiators and Photopolymerization Behavior

Research on naphthalimide dyes, which share structural similarities with the specified compound, indicates that acrylated naphthalimide derivatives exhibit good photopolymerization initiating performance and high migration stability in cured films. These findings suggest potential applications of related compounds in photopolymerization processes for industrial materials and coatings (Yang et al., 2018).

Reactions with Nucleophilic Reagents

The reaction of compounds similar to "(E)-methyl 2-((1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)piperidin-4-yl)sulfonyl)acetate" with nucleophilic reagents containing nitrogen and sulfur has been explored, leading to the creation of new acryloyl amides, imides, thioesters, and heterocyclic systems. Some products from these reactions exhibited moderate antibacterial and antifungal activities, highlighting their potential in developing new antimicrobial agents (Shiba et al., 2010).

Anti-Arrhythmic Activity

Compounds structurally related to "this compound" have been synthesized and evaluated for their anti-arrhythmic activity. The reaction of specific piperidine-based derivatives resulted in compounds with significant anti-arrhythmic properties, suggesting the potential of similar compounds in therapeutic applications for cardiovascular diseases (Abdel‐Aziz et al., 2009).

Crystal and Molecular Structure Analysis

The structural analysis of compounds closely related to the specified chemical has been conducted, revealing insights into their molecular arrangement and stability. For instance, the crystal and molecular structure of a compound synthesized through a one-pot reaction involving components similar to those in the specified compound was detailed, providing a foundation for understanding the chemical and physical properties that could influence its applications in materials science and drug design (Khan et al., 2013).